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Compound of Interest

Compound Name: 3-Chloroquinoline

Cat. No.: B1630576

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 3-
Chloroquinoline (CAS No. 612-59-9), a heterocyclic aromatic compound utilized as a versatile
intermediate in organic synthesis and pharmaceutical research.[1] Adherence to stringent
safety protocols is imperative when working with this chemical to mitigate potential risks to
personnel and the environment.

Hazard Identification and Classification

3-Chloroquinoline is classified as a hazardous substance. The following table summarizes its
GHS classification.

Table 1: GHS Hazard Identification
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Hazard . . Hazard
Hazard Class Pictogram Signal Word

Category Statement
Acute Toxicity, T, ] H302: Harmful if

Category 4 lalt text Warning
Oral swallowed[2][3]
Skin H315: Causes
Corrosion/Irritatio ~ Category 2 walt text Warning skin irritation[2]
n [3]
Serious Eye H319: Causes
Damage/Eye Category 2A alt text Warning serious eye
Irritation irritation[2][3]
Acute Toxicity, b, ) H332: Harmful if

_ Category 4 raalt text Warning _

Inhalation inhaled
Specific Target H335: May
Organ Toxicity —  Category 3 laalt text Warning cause respiratory

Single Exposure

irritation[3]

Note: The GHS pictograms are illustrative and should be confirmed with the supplier's safety

data sheet.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 3-Chloroquinoline is provided

below.

Table 2: Physical and Chemical Properties of 3-Chloroquinoline
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Property Value

Molecular Formula CoHeCIN[4][5]

Molecular Weight 163.61 g/mol

Appearance Colorless to light yellow liquid or solid[6]
Boiling Point 95 °C at 2 Torr[5][6]

pKa 2.56 + 0.11 (Predicted)[4][6]

Storage Temperature Room Temperature, sealed in a dry place[4][6]
Density 1.270 + 0.06 g/cm3 (Predicted)[5][6]

Toxicological Information

While specific LD50 (median lethal dose) values for 3-Chloroquinoline are not readily
available in the reviewed literature, its GHS classification as "Harmful if swallowed" and
"Harmful if inhaled" indicates significant toxicity.[2] It is also known to cause skin and serious
eye irritation.[2]

Permissible Exposure Limits (PELS): No specific OSHA PEL or NIOSH Recommended
Exposure Limit (REL) has been established for 3-Chloroquinoline. In the absence of specific
limits, it is crucial to minimize exposure and adhere to the principles of good industrial hygiene.

Experimental Protocols and Handling Procedures

The following protocols are based on general best practices for handling hazardous chemicals
and information from available Safety Data Sheets.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving 3-Chloroquinoline to
determine the appropriate level of PPE.
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Personal Protective Equipment (PPE) Protocol

Assess Risks of Experiment

ased on hazards

Select Appropriate PPE

l

Inspect PPE Before Use

l

Properly Don PPE

fter experiment completion

Properly Doff and Dispose of PPE

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for selecting and using Personal Protective Equipment.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.[7]

Chemically resistant gloves (e.g., nitrile). Lab

Skin Protection ) )
coat or other protective clothing.[7]

Use in a well-ventilated area. If inhalation risk is
Respiratory Protection high, a NIOSH-approved respirator may be

necessary.[7]

Safe Handling and Storage

» Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[8] Avoid
contact with skin, eyes, and clothing.[8] Avoid inhalation of vapor or mist.[2] Use non-
sparking tools and take measures to prevent the buildup of electrostatic charge.[8]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][8]
Keep away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures

Collect in sealed container L

Absorb with inert material

~ Small Spill
Small |

5| Decontaminate Spill Area | Dispose of waste properly

Consult SDS L}arg}

Small vs. Large

Assess Spill

Evacuate immediate area }*)

‘ Spill Occurs

>

Large Spill | Contact EHS | Prevent entry into drains "

Click to download full resolution via product page
Caption: Logical steps for responding to a chemical spill.
Procedure:

o Personal Precautions: Wear appropriate PPE.[2][7] Ensure adequate ventilation and remove
all sources of ignition.[2]

e Environmental Precautions: Prevent the chemical from entering drains or waterways.[2]
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o Containment and Cleanup: For small spills, absorb with an inert material (e.g., vermiculite,
sand) and collect in a suitable, closed container for disposal.[7] For large spills, evacuate the
area and contact emergency services.

First Aid Measures

Table 4: First Aid Procedures for 3-Chloroquinoline Exposure

Exposure Route First Aid Measure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.[2][7]

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.[2][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison control

center or doctor immediately.[2][7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

e Specific Hazards: No specific data is available, but combustion may produce toxic gases
such as carbon oxides, nitrogen oxides, and hydrogen chloride.
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Stability and Reactivity

¢ Reactivity: No specific reactivity data is available.

o Chemical Stability: Stable under recommended storage conditions.[9]
o Conditions to Avoid: No specific data available.

e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,
nitrogen oxides, and hydrogen chloride gas.[9]

Disposal Considerations

Dispose of 3-Chloroquinoline and any contaminated materials in accordance with all
applicable federal, state, and local regulations. Do not allow the chemical to enter drains or
waterways.

This technical guide is intended to provide essential safety and handling information for 3-
Chloroquinoline. It is not a substitute for a thorough review of the Safety Data Sheet (SDS)
provided by the supplier and a comprehensive risk assessment for any specific experimental
procedure. Always prioritize safety and handle this chemical with the utmost care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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